Cas no 1361810-21-0 (2-(trifluoromethoxy)pyridine-4-carbaldehyde)

• Product Name: 2-(trifluoromethoxy)pyridine-4-carbaldehyde
• CAS No: 1361810-21-0
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• MDL: MFCD25450663
• CID: 4697169
• Update Time: 2025-11-07

2-(trifluoromethoxy)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)pyridine-4-carboxaldehyde
• 2-(trifluoromethoxy)pyridine-4-carbaldehyde

• MDL： MFCD25450663
• Inchi： 1S/C7H4F3NO2/c8-7(9,10)13-6-3-5(4-12)1-2-11-6/h1-4H
• InChI Key： KSEUMJSRUCGTHH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=O)C=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-(trifluoromethoxy)pyridine-4-carbaldehyde

Comprehensive Overview of 2-(Trifluoromethoxy)pyridine-4-carbaldehyde (CAS No. 1361810-21-0)

2-(Trifluoromethoxy)pyridine-4-carbaldehyde (CAS No. 1361810-21-0) is a high-value fluorinated pyridine derivative widely utilized in pharmaceutical, agrochemical, and material science research. Its unique trifluoromethoxy (-OCF3) functional group and aldehyde (-CHO) moiety make it a versatile building block for synthesizing complex molecules. The compound's electron-withdrawing properties and enhanced metabolic stability align with modern demands for drug discovery and crop protection agents, addressing trending topics like sustainable chemistry and precision agriculture.

In recent years, the demand for fluorinated heterocycles like 2-(trifluoromethoxy)pyridine-4-carbaldehyde has surged due to their role in developing next-generation pharmaceuticals. Researchers highlight its potential in kinase inhibitor design and central nervous system (CNS) drug candidates, reflecting frequent searches for "fluorine in drug design" and "pyridine aldehyde applications." The compound’s lipophilicity modulation capability is critical for optimizing bioavailability, a key focus in AI-driven molecular optimization studies.

The agrochemical sector leverages CAS 1361810-21-0 to develop environmentally friendly pesticides with improved target specificity. This aligns with global interest in "low-residue crop chemicals" and "green synthesis pathways." Its trifluoromethoxy group enhances pest resistance while minimizing ecological impact, addressing regulatory pressures for sustainable farming solutions.

From a synthetic perspective, 2-(trifluoromethoxy)pyridine-4-carbaldehyde serves as a precursor for Schiff base ligands and metal-organic frameworks (MOFs), topics frequently searched in nanomaterial science. Its aldehyde functionality enables click chemistry applications, supporting advancements in bioconjugation and diagnostic probe development.

Analytical characterization of CAS 1361810-21-0 typically involves NMR spectroscopy (¹⁹F and ¹H), HPLC purity analysis, and mass spectrometry. These techniques ensure compliance with stringent quality control standards, a recurring concern in contract manufacturing inquiries. Storage recommendations emphasize anhydrous conditions to preserve its reactive aldehyde group.

Market trends indicate growing procurement of fluoropyridine aldehydes for high-throughput screening libraries. The compound’s structural diversity supports fragment-based drug discovery (FBDD), a hotspot in personalized medicine research. Patent analyses reveal its inclusion in anticancer and antiviral formulations, resonating with searches for "novel antiviral scaffolds."

In conclusion, 2-(trifluoromethoxy)pyridine-4-carbaldehyde exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its multidisciplinary applications—from biopharmaceuticals to smart materials—underscore its relevance in addressing contemporary scientific and industrial challenges.